Cas no 2172448-60-9 (4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol)

• Product Name: 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol
• CAS No: 2172448-60-9
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6178830
• PubChem ID: 165587805
• Update Time: 2025-05-24

4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol
• 2172448-60-9
• EN300-1644322

• Inchi： 1S/C13H26N2O/c1-2-15-10-8-13(16,9-11-15)12(14)6-4-3-5-7-12/h16H,2-11,14H2,1H3
• InChI Key： HBYBTFKXAAFHKG-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol

Introduction to 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol (CAS No. 2172448-60-9)

4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol, identified by its CAS number 2172448-60-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The compound’s molecular architecture, featuring a cyclohexylamine side chain and an ethylpiperidine core, suggests potential interactions with biological targets, making it a subject of considerable academic and industrial interest.

The synthesis and characterization of 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol have been the focus of several studies aimed at understanding its pharmacological properties. The presence of both basic and nucleophilic functional groups in its structure allows for diverse chemical modifications, which can be exploited to tailor its biological activity. Researchers have been particularly intrigued by its potential as a scaffold for developing novel therapeutic agents, given the well-documented role of piperidine derivatives in various pharmacological contexts.

In recent years, advancements in computational chemistry and molecular modeling have enabled more precise predictions of the interactions between 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol and biological targets. These studies have highlighted its potential as a modulator of enzyme activity and receptor binding. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders, positioning it as a candidate for further investigation in the treatment of conditions such as Alzheimer’s disease and Parkinson’s disease.

The cyclohexylamine moiety in 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol is particularly noteworthy, as it introduces steric bulk that can influence binding affinity and selectivity. This feature has been leveraged in the design of analogs with enhanced potency and reduced side effects. The ethylpiperidine ring provides an additional layer of complexity, offering opportunities for further derivatization to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Current research is also exploring the synthetic pathways for producing 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol on an industrial scale. Efficient synthetic routes are crucial for ensuring the availability of this compound for both preclinical and clinical studies. Advances in catalytic methods and green chemistry principles have led to more sustainable and scalable production processes, which are essential for translating laboratory findings into viable therapeutic options.

The pharmacological profile of 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol is still under active investigation, but initial findings are promising. Studies in cell culture models have shown that this compound can modulate pathways associated with inflammation and neuroprotection. These effects are particularly relevant in the context of chronic diseases where dysregulation of such pathways contributes to disease progression. Further preclinical studies are needed to elucidate the full therapeutic potential of this compound and to identify any potential adverse effects.

The development of novel drugs often involves a multidisciplinary approach, combining expertise from organic chemistry, biochemistry, pharmacology, and computational science. 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry innovation with cutting-edge biological research. The compound’s unique structure provides a rich foundation for exploring new therapeutic strategies, particularly in areas where existing treatments are limited or non-existent.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in precise ways. 4-(1-aminocyclohexyl)-1-ethylpiperidin-4-ol is a testament to this progress, embodying the potential that arises from integrating chemical creativity with biological insight. Its continued study promises not only to advance our knowledge of drug design principles but also to contribute to the development of safer and more effective treatments for a wide range of diseases.